Cas no 113471-32-2 ((R)-(-)-1-(2-Furyl)ethyl acetate)

• Product Name: (R)-(-)-1-(2-Furyl)ethyl acetate
• CAS No: 113471-32-2
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 130186
• PubChem ID: 5702607
• Update Time: 2025-04-19

(R)-(-)-1-(2-Furyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-1-(2-Furyl)ethyl acetate
• 2-Furanmethanol, a-methyl-, 2-acetate, (aR)-
• (R)-1-(furan-2-yl)ethyl acetate
• (R)-1-(furan-2-yl)ethyl acetate, (R)-1-(2-furyl)ethyl ethanoate, (R)-1-(2-furyl)ethyl acetate
• (R)-(-)-1-(2-Furyl)ethyl acetate,98%
• 113471-32-2
• (R)-1-(furan-2-yl)ethylacetate
• DTXSID00945109
• [(1R)-1-(furan-2-yl)ethyl] acetate
• (1R)-1-(FURAN-2-YL)ETHYL ACETATE

• MDL： MFCD01863300
• Inchi： 1S/C8H10O3/c1-6(11-7(2)9)8-4-3-5-10-8/h3-6H,1-2H3/t6-/m1/s1
• InChI Key： WOYASPSVTWXGJJ-ZCFIWIBFSA-N
• SMILES： O(C(C)=O)[C@H](C)C1=CC=CO1

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.05
• Boiling Point: 80-82 °C (22 mmHg)
• Flash Point: 63.8°C
• Refractive Index: 1.4810 (estimate)
• PSA: 39.44000
• LogP: 1.90370

(R)-(-)-1-(2-Furyl)ethyl acetate Security Information

• Safety Instruction： S24/25
• Storage Condition：Cold storage (+4 ° C)
• Safety Term：S24/25